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Compound of Interest

Compound Name: N-Methylcyclohexylamine

Cat. No.: B046574

This guide provides immediate and essential safety protocols and logistical plans for the
handling and disposal of N-Methylcyclohexylamine, tailored for researchers, scientists, and
professionals in drug development. The following procedures are compiled to ensure the
highest safety standards in the laboratory.

Hazard Summary

N-Methylcyclohexylamine is a flammable liquid and vapor that is harmful if swallowed or in
contact with skin, and can cause severe skin burns and eye damage.[1][2][3] Inhalation of
vapors may also be harmful and cause respiratory irritation.[3] It is crucial to handle this
chemical with appropriate personal protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE)

To prevent exposure, the following personal protective equipment is mandatory when handling
N-Methylcyclohexylamine:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b046574?utm_src=pdf-interest
https://www.benchchem.com/product/b046574?utm_src=pdf-body
https://www.benchchem.com/product/b046574?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-methylcyclohexylamine.pdf
https://store.apolloscientific.co.uk/storage/msds/OR8357_msds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_methyl_N_pentylcyclohexan_1_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_methyl_N_pentylcyclohexan_1_amine.pdf
https://www.benchchem.com/product/b046574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

PPE Category

Recommended Equipment

Specifications and Use

Eye and Face Protection

Chemical splash goggles and

a face shield

Must meet OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166. A face shield
should be worn over goggles,
particularly when there is a risk

of splashing.[1][4]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene), a
flame-resistant lab coat, and

closed-toe shoes

Select gloves based on the
manufacturer's chemical
resistance guide. Lab coats
must be fully buttoned, and
shoes should cover the entire
foot.[3][4][5]

Respiratory Protection

Respirator

A respirator may be necessary
in poorly ventilated areas or for
procedures that could
generate significant vapors.
Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[1][4]

Quantitative Data Summary

Property

Value

Source

Oral LD50 (rat)

400 mg/kg

[4]

Vapor Pressure

5 hPa at 20 °C

[1]

Vapor Density

4 (vs air)

[1]

Relative Density

0.868 g/mL at 25 °C

[1]

Water Solubility

54 g/l at 20 °C

[1]
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Operational Plan: Handling and Storage

Adherence to the following step-by-step procedures is critical for the safe handling of N-
Methylcyclohexylamine.

Pre-Handling Preparations

» Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical
fume hood.[3][5]

o Equipment Check: Confirm that all equipment is properly grounded and bonded. Use only
spark-proof and explosion-proof tools.[3][4]

e PPE Inspection: Inspect all personal protective equipment for integrity before use.

o Emergency Stations: Verify that eyewash stations and safety showers are unobstructed and
readily accessible.[6]

Step-by-Step Handling Procedure

o Container Handling: Keep the container tightly closed when not in use.[4]

o Dispensing: When transferring the chemical, use spark-proof tools and ground and bond
containers.[4]

e Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not inhale vapors or mists.

[3][4]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]
[4][7] No smoking is permitted in the handling area.[7]

Storage Plan

 Location: Store in a cool, dry, well-ventilated area designated as a flammables and
corrosives area.[4]

o Container Integrity: Keep containers tightly closed and store in a corrosive-resistant
container with a resistant inner liner.[7]
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e Incompatible Materials: Store away from strong oxidizing agents, acids, acid chlorides, acid
anhydrides, and carbon dioxide.[4][8]

Disposal Plan

Proper disposal of N-Methylcyclohexylamine and its containers is essential to prevent
environmental contamination and ensure safety.

Waste Segregation and Collection

» Original Containers: Whenever possible, leave the chemical in its original container. Do not
mix with other waste.[1]

e Labeling: Clearly label all waste containers with the contents and associated hazards.

o Collection: Collect waste in a sealed, properly labeled container suitable for hazardous
chemical waste.

Step-by-Step Disposal Procedure

e Licensed Disposal Company: Arrange for the disposal of surplus and non-recyclable
solutions through a licensed disposal company.[1]

o Regulatory Compliance: All waste materials must be disposed of in accordance with national
and local regulations.[1]

» Contaminated Packaging: Handle uncleaned containers as you would the product itself and
dispose of them as unused product.[1]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.

Spill Response

o Evacuate and Secure: Evacuate the area and eliminate all ignition sources.[9]

o Ventilate: Ensure the area is well-ventilated.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pim-resources.coleparmer.com/sds/74475.pdf
https://www.fishersci.com/store/msds?partNumber=AC146990010&countryCode=US&language=en
https://www.benchchem.com/product/b046574?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-methylcyclohexylamine.pdf
https://www.chemicalbook.com/msds/n-methylcyclohexylamine.pdf
https://www.chemicalbook.com/msds/n-methylcyclohexylamine.pdf
https://www.chemicalbook.com/msds/n-methylcyclohexylamine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylcyclohexylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Containment: Use a non-combustible absorbent material like sand, earth, or vermiculite to
contain the spill.[1][4]

o Collection: Use spark-proof tools to collect the absorbed material into a suitable container for
disposal.[4][9]

First Aid Measures

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[4] Seek immediate medical attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, holding the
eyelids open.[4] Seek immediate medical attention.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[1][2] Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.[1] Seek immediate medical attention.[1][4]

Safety Workflow Diagram
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Caption: Workflow for Safely Handling N-Methylcyclohexylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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